Cas no 1423025-29-9 (1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one)

• Product Name: 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one
• CAS No: 1423025-29-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 4598066
• PubChem ID: 71757338
• Update Time: 2025-06-20

1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one
• Ethanone, 1-(3-acetyl-2-ethyl-5-benzofuranyl)-

• Inchi： 1S/C14H14O3/c1-4-12-14(9(3)16)11-7-10(8(2)15)5-6-13(11)17-12/h5-7H,4H2,1-3H3
• InChI Key： NPJWIUILEOUXAD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2OC(CC)=C(C(C)=O)C2=C1)C

Additional information on 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1423025-29-9 and Product Name: 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one

The compound with the CAS number 1423025-29-9 and the product name 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The benzofuran core, combined with acetyl and ethyl substituents, imparts unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of benzofuran derivatives has expanded dramatically, driven by their diverse biological activities and structural versatility. The specific arrangement of functional groups in 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one contributes to its remarkable reactivity and interaction with biological targets. This compound has been studied extensively for its pharmacokinetic profile, solubility, and metabolic stability, which are critical factors in determining its suitability for clinical applications.

One of the most compelling aspects of this molecule is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity towards specific enzymes and receptors. For instance, studies have demonstrated its utility in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders. The acetyl group at the 5-position of the benzofuran ring is particularly noteworthy, as it serves as a pivotal point for further chemical modifications, enabling the creation of highly tailored compounds.

The ethyl substituent at the 2-position adds another layer of complexity, influencing both the electronic properties of the molecule and its overall bioavailability. These structural features have been optimized through computational modeling and experimental validation to maximize efficacy while minimizing off-target effects. The compound’s ability to interact with biological systems in a nuanced manner makes it an attractive candidate for further investigation in preclinical studies.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for producing 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one, reducing costs and improving yields. These innovations have opened up new avenues for large-scale production, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis, minimizing waste and hazardous byproducts, thereby aligning with global sustainability goals.

The pharmacological potential of this compound has been explored across multiple therapeutic domains. In oncology research, derivatives of 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one have shown promise in inhibiting key signaling pathways involved in cancer cell proliferation. Similarly, in cardiovascular studies, modifications to this scaffold have yielded compounds with antiplatelet and antihypertensive effects. These findings underscore the broad applicability of benzofuran-based molecules in addressing complex diseases.

Another area where this compound has made significant contributions is in the development of antimicrobial agents. The unique structural motifs present in 1-(5-acetyl-2-ethyl-1-benzofuran-3-yl)ethan-1-one have been found to disrupt bacterial cell membranes and inhibit essential metabolic processes. This has led to the discovery of novel antibiotics that exhibit potent activity against drug-resistant strains. Such developments are crucial in combating the growing threat of antimicrobial resistance worldwide.

The role of computational chemistry in optimizing 1-(5-acetyl-2-ethyl-1-benzofuran-3-ylolethanone) cannot be overstated. Advanced algorithms and machine learning models have been employed to predict molecular interactions, optimize synthetic routes, and design next-generation derivatives. These tools have accelerated the drug discovery process by enabling researchers to rapidly screen vast libraries of compounds for potential hits.

In conclusion, 1-(5-acetyl--2--ethyl--l--benzofuran--3--ylolethanone (CAS No. 1423025--29--9) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted applications span from academic investigations to industrial-scale pharmaceutical development, highlighting its importance as a versatile building block for future therapeutics. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly pivotal role in advancing medical science.